Cas no 159451-66-8 (tert-butyl N-(5-bromopyridin-2-yl)carbamate)

Technical Introduction: Tert-butyl N-(5-bromopyridin-2-yl)carbamate is a high-purity intermediate widely used in pharmaceutical and agrochemical synthesis. Its key advantages include a stable tert-butyl carbamate (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, and a reactive 5-bromo substituent on the pyridine ring, enabling further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). The compound’s well-defined structure and compatibility with diverse reaction conditions make it valuable for constructing complex heterocyclic frameworks. It is typically handled under inert conditions to preserve integrity. Suitable for research and industrial applications, it offers reliability in multi-step synthetic routes.

tert-butyl N-(5-bromopyridin-2-yl)carbamate structure

159451-66-8 structure

Product Name:tert-butyl N-(5-bromopyridin-2-yl)carbamate

CAS No:159451-66-8

MF:C₁₀H₁₃BrN₂O₂

MW:273.126421689987

MDL:MFCD06411381

CID:65516

PubChem ID:16217843

Update Time:2025-06-07

tert-butyl N-(5-bromopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2-(Bocamino)-5-Bromo-pyridine
- 2-(Boc-amino)-5-bromopyridine
- (5-Bromopyridin-2-yl)carbamic acid tert-butyl ester
- 2-(N-BOC-AMINO)-5-BROMOPYRIDINE
- 2-AMINO-5-BROMOPYRIDINE, N-BOC PROTECTED
- Carbamic acid,N-(5-bromo-2-pyridinyl)-,1,1-dimethylethyl ester
- N-Boc-2-Amino-5-bromopyridine
- tert-Butyl 5-bromopyridin-2-ylcarbamate
- tert-butyl N-(5-bromopyridin-2-yl)carbamate
- 2-(tert-butoxycarbonylamino)-5-bromopyridine
- 5-BROMO-2-(BOC-AMINO)PYRIDINE
- 5-bromo-2-[(tert-butoxycarbonyl)amino]pyridine
- tert-butyl N-(5-bromo-pyridin-2-yl)carbamate
- 2-Amino-5-bromopyridine, 2-BOC protected
- 5-Bromo-2-(tert-butoxycarbonylamino)pyridine
- tert-butyl (5-Bromopyridin-2-yl)-carbamic acid
- BCP23319
- CHEMBL4561690
- N-(5-bromo-2-pyridinyl)carbamic acid tert-butyl ester
- CARBAMIC ACID, (5-BROMO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
- AB25298
- tert-butyl N-(5-bromanylpyridin-2-yl)carbamate
- CKXAMCSVTNPSCZ-UHFFFAOYSA-N
- 2-(Boc-amino)-5-bromopyridine, 97%
- SY046815
- TS-03526
- 5-bromo-2-(tert-butoxycarbonyl)aminopyridine
- CARBAMIC ACID, N-(5-BROMO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
- MFCD06411381
- tert-butyl N-(5-bromo-2-pyridyl)carbamate
- SCHEMBL283737
- AC-23105
- 159451-66-8
- CS-W014577
- 2-Methyl-2-propanyl (5-bromo-2-pyridinyl)carbamate
- EN300-141327
- AM20050847
- A810031
- FT-0648412
- tert-butyl (5-bromopyridin-2-yl)carbamate
- DTXSID80584590
- AKOS008901284
- (5-BROMO-PYRIDIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
- Q-103418
- DB-000487
- MDL： MFCD06411381
- Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)13-8-5-4-7(11)6-12-8/h4-6H,1-3H3,(H,12,13,14)
- InChI Key： CKXAMCSVTNPSCZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 272.01600
Monoisotopic Mass: 272.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2.4
Topological Polar Surface Area: 51.2Å²

Experimental Properties

Melting Point: 167-171 °C (lit.)
Boiling Point: 288.164 ℃ at 760 mmHg
PSA: 51.22000
LogP: 3.26410

tert-butyl N-(5-bromopyridin-2-yl)carbamate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H315,H317,H319,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38-43
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R22; R36/37/38; R43
Safety Term：S26;S36

tert-butyl N-(5-bromopyridin-2-yl)carbamate Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl N-(5-bromopyridin-2-yl)carbamate Pricemore >>

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tert-butyl N-(5-bromopyridin-2-yl)carbamate Production Method

tert-butyl N-(5-bromopyridin-2-yl)carbamate Suppliers

Amadis Chemical Company Limited

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(CAS:159451-66-8)tert-butyl N-(5-bromopyridin-2-yl)carbamate

Order Number:A3524

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:24

Price ($):208.0

Email:sales@amadischem.com

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tert-butyl N-(5-bromopyridin-2-yl)carbamate Related Literature

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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Fate of single walled carbon nanotubes in wetland ecosystems†

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5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

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